Cas no 1053655-53-0 (tert-butyl N-(azetidin-3-ylmethyl)-N-methylcarbamate)

• Product Name: tert-butyl N-(azetidin-3-ylmethyl)-N-methylcarbamate
• CAS No: 1053655-53-0
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• MDL: MFCD08061967
• CID: 1006681
• PubChem ID: 37818419
• Update Time: 2025-05-19

tert-butyl N-(azetidin-3-ylmethyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl azetidin-3-ylmethyl(methyl)carbamate
• 3-(N-Boc-Methylaminomethyl)azetidine
• Azetidin-3-ylmethyl-methyl-carbamic acid tert-butyl ester
• N-(3-azetidinylmethyl)-N-methyl-Carbamic acid 1,1-dimethylethyl ester
• AG-L-20222
• ANW-56730
• CTK4A3773
• tert-butyl azetidin-3-yI(methyl)carbamate
• tert-butyl azetidin-3-ylmethyl
• N-(3-Azetidinylmethyl)-N-methylcarbamic acid tert-butyl ester
• 3-(N'-BOC-METHYLAMINOMETHYL)AZATIDINE
• tert-butyl N-(azetidin-3-ylmethyl)-N-methylcarbamate
• CS-0416108
• AKOS005258632
• tert-Butyl [(azetidin-3-yl)methyl]methylcarbamate
• 3-[BOC(METHYL)AMINOMETHYL]AZETIDINE
• tert-butyl (azetidin-3-ylmethyl)(methyl)carbamate
• 1053655-53-0
• J-510915
• SCHEMBL13627183
• tert-butylazetidin-3-ylmethyl(methyl)carbamate
• PB25009
• MFCD08061967
• AS-39529
• SY111171
• N-Boc-1-(3-azetidinyl)-N-methylmethanamine
• tert-Butyl 3-azetidinylmethyl(methyl)carbamate
• DTXSID00653272
• tert-butyl N-[(azetidin-3-yl)methyl]-N-methylcarbamate
• 3-(N-Boc-Methylaminomethy...
• 3-[Boc(Methyl)aMinoMethyl]azetidine, 95%

• MDL： MFCD08061967
• Inchi： 1S/C10H20N2O2/c1-10(2,3)14-9(13)12(4)7-8-5-11-6-8/h8,11H,5-7H2,1-4H3
• InChI Key： IIRJNOLNCXOXOR-UHFFFAOYSA-N
• SMILES： O(C(N(C)CC1CNC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 200.1526
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.012
• Boiling Point: 267 ºC
• Flash Point: 116 ºC
• PSA: 41.57

tert-butyl N-(azetidin-3-ylmethyl)-N-methylcarbamate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-(azetidin-3-ylmethyl)-N-methylcarbamate

Introduction to tert-butyl N-(azetidin-3-ylmethyl)-N-methylcarbamate (CAS No. 1053655-53-0) and Its Emerging Applications in Chemical Biology

The compound tert-butyl N-(azetidin-3-ylmethyl)-N-methylcarbamate, identified by the CAS number 1053655-53-0, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery, molecular imaging, and the development of novel therapeutic agents. The unique combination of functional groups within its structure—specifically the azetidin-3-ylmethyl moiety and the N-methylcarbamate moiety—provides a versatile platform for further chemical modifications and biological investigations.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, with azetidine derivatives emerging as particularly promising scaffolds for pharmacological intervention. The azetidin-3-ylmethyl group in tert-butyl N-(azetidin-3-ylmethyl)-N-methylcarbamate contributes to its ability to interact with biological targets in a highly specific manner. This specificity is crucial for designing molecules that can modulate biological pathways with minimal off-target effects, a key consideration in modern drug development. The N-methylcarbamate moiety further enhances the compound's potential by providing a site for further derivatization, enabling researchers to fine-tune its pharmacokinetic and pharmacodynamic properties.

One of the most compelling aspects of this compound is its potential role in the development of targeted therapeutics. The structural features of tert-butyl N-(azetidin-3-ylmethyl)-N-methylcarbamate make it an excellent candidate for use as an intermediate in the synthesis of more complex molecules designed to interact with specific biological targets. For instance, researchers have explored its utility in the development of inhibitors for enzymes involved in cancer metabolism. By leveraging the unique binding properties of the azetidin-3-ylmethyl group, scientists have been able to design molecules that selectively inhibit key enzymes such as lactate dehydrogenase (LDH), which plays a critical role in tumor metabolism. Preliminary studies suggest that derivatives of this compound may exhibit potent antitumor activity while maintaining a favorable safety profile.

In addition to its applications in oncology, tert-butyl N-(azetidin-3-ylmethyl)-N-methylcarbamate has shown promise in other areas of biomedical research. For example, its structural motif has been investigated as a potential scaffold for the development of novel antibiotics. The ability to modulate bacterial cell wall synthesis is a critical strategy in combating antibiotic-resistant pathogens, and compounds like this one offer a fresh perspective on addressing this global health challenge. By incorporating structural elements that mimic natural bacterial metabolites, researchers aim to develop molecules that can disrupt bacterial growth without inducing resistance.

The synthesis and characterization of tert-butyl N-(azetidin-3-ylmethyl)-N-methylcarbamate have also contributed to advancements in synthetic methodology. The compound serves as a valuable tool for exploring new synthetic pathways and optimizing reaction conditions for the production of complex heterocyclic derivatives. Techniques such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry have been employed to modify the core structure of this compound, leading to novel derivatives with enhanced biological activity. These synthetic advancements not only facilitate the production of research-grade materials but also pave the way for scalable manufacturing processes suitable for industrial applications.

The growing interest in tert-butyl N-(azetidin-3-ylmethyl)-N-methylcarbamate is also reflected in its increasing use as a building block in drug discovery programs. Pharmaceutical companies and academic institutions alike are utilizing this compound to develop new therapeutic agents targeting a wide range of diseases. Its versatility as a scaffold allows for rapid screening and optimization of lead compounds, significantly accelerating the drug development pipeline. Furthermore, the compound's well-documented chemical properties make it an ideal candidate for use in high-throughput screening (HTS) assays, where large libraries of compounds are tested against biological targets to identify potential hits.

From a computational chemistry perspective, tert-butyl N-(azetidin-3-ylmethyl)-N-methylcarbamate has been extensively studied to understand its interactions with biological targets at a molecular level. Advanced computational methods such as molecular dynamics simulations and quantum mechanical calculations have been employed to model how this compound binds to enzymes and receptors. These studies not only provide insights into its mechanism of action but also help predict its efficacy and potential side effects. By integrating computational modeling with experimental data, researchers can design more effective derivatives with improved pharmacological profiles.

The future prospects for tert-butyl N-(azetidin-3-ylmethyl)-N-methylcarbamate are vast and exciting. As our understanding of biological systems continues to evolve, so too will our ability to harness this compound's potential. Emerging fields such as precision medicine and personalized therapeutics hold particular promise for applications involving this molecule. By tailoring derivatives to individual patient profiles, researchers aim to develop treatments that are not only more effective but also better tolerated by patients.

In conclusion, tert-butyl N-(azetidin-3-ylmethyl)-N-methylcarbamate (CAS No. 1053655-53-0) stands out as a cornerstone molecule in modern chemical biology and pharmaceutical research. Its unique structural features, coupled with its broad range of potential applications, make it an indispensable tool for scientists working on cutting-edge therapeutics. As research continues to uncover new ways to leverage this compound's properties, we can expect further breakthroughs that will significantly impact human health and disease management.